Cas no 1805315-63-2 (3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde)

3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde structure
1805315-63-2 structure
Product Name:3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
CAS No:1805315-63-2
MF:C7H4F3NO
MW:175.107972145081
CID:4799951
Update Time:2025-11-02

3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
    • Inchi: 1S/C7H4F3NO/c8-6-2-1-4(7(9)10)5(3-12)11-6/h1-3,7H
    • InChI Key: SFLQJCCDMPIJIN-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(N=C1C=O)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30

3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023030592-250mg
3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
1805315-63-2 97%
250mg
$673.20 2022-04-01
Alichem
A023030592-500mg
3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
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3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
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Additional information on 3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS No. 1805315-63-2)

3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS No. 1805315-63-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications requiring bioisosteric replacement and metabolic stability enhancement, which are critical in modern drug discovery and development.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde is driven by their ability to improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs). Researchers and industry professionals frequently search for terms such as "fluorinated aldehydes in drug synthesis" and "pyridine derivatives applications", reflecting the compound's relevance in cutting-edge research. Its CAS No. 1805315-63-2 is often queried in databases to access technical data sheets, safety information, and synthetic protocols.

One of the key advantages of 3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde lies in its role as a building block for heterocyclic chemistry. The presence of both difluoromethyl and fluoro groups enhances the compound's reactivity and selectivity, making it a preferred choice for cross-coupling reactions and nucleophilic substitutions. These attributes align with the current trend toward sustainable chemistry, as the compound can reduce the need for harsh reaction conditions, thereby minimizing environmental impact.

In agrochemical applications, 3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde is explored for its potential in developing next-generation pesticides. The fluorine atoms in its structure contribute to increased lipophilicity and membrane permeability, which are essential for effective pest control. Searches for "fluorinated pyridines in agriculture" and "eco-friendly pesticide intermediates" highlight the compound's alignment with global demands for safer and more efficient agrochemical solutions.

From a synthetic perspective, the compound's aldehyde functional group offers a reactive handle for further derivatization, enabling the creation of diverse pharmacophores and ligands. This flexibility is particularly valuable in medicinal chemistry, where researchers aim to optimize drug candidates for target binding affinity and ADME properties. The compound's CAS No. 1805315-63-2 is frequently cited in patents and scholarly articles, underscoring its importance in innovation.

As the scientific community continues to explore fluorine chemistry, 3-(Difluoromethyl)-6-fluoropyridine-2-carboxaldehyde remains a focal point for advancements in small molecule therapeutics and functional materials. Its compatibility with high-throughput screening and combinatorial chemistry further solidifies its position as a critical tool for researchers. With increasing searches for "fluorinated building blocks" and "pyridine aldehyde uses", this compound is poised to play a pivotal role in future scientific breakthroughs.

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